Cas no 83732-49-4 (Benzene,(3-chloro-1-ethoxypropyl)-)

• Product name: Benzene,(3-chloro-1-ethoxypropyl)-
• CAS No: 83732-49-4
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 730482
• PubChem ID: 97966

Benzene,(3-chloro-1-ethoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(3-chloro-1-ethoxypropyl)-
• (3-chloro-1-ethoxypropyl)benzene
• NSC62697
• DTXSID701302163
• NSC-62697
• NS00058948
• EINECS 280-596-9
• NSC 62697
• 83732-49-4

• Inchi： InChI=1S/C11H15ClO/c1-2-13-11(8-9-12)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
• InChI Key： DTXVPDFYMAYILK-UHFFFAOYSA-N
• SMILES： CCOC(CCCl)C1=CC=CC=C1

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų